Barium carbonate

Specification

• CAS No.: 513-77-9
• Molecular Formula: BaCO3; CBaO3
• Molecular Weight: 197.34 g/mol
• IUPAC Name: barium(2+);carbonate
• Standard InChI: InChI=1S/CH2O3.Ba/c2-1(3)4;/h(H2,2,3,4);/q;+2/p-2
• Standard InChI Key: AYJRCSIUFZENHW-UHFFFAOYSA-L
• Impurities: 0.06-0.12% total sulfur as S /Commercial material/
• SMILES: C(=O)([O-])[O-].[Ba+2]
• Canonical SMILES: C(=O)([O-])[O-].[Ba+2]
• Colorform: White, heavy powde
• Melting Point: 1380 °C (decomposes); No melting point; decomposes at >1300 °C

Introduction

Basic Properties and Characteristics

Chemical Formula and Structure

Barium carbonate is an inorganic compound with the chemical formula BaCO₃. It belongs to the broader category of alkaline earth metal carbonates, sharing similar properties with other compounds in this family. Like most metal carbonates, it features a metal cation (Ba²⁺) bonded to a carbonate anion (CO₃²⁻). The oxidation state of barium in this compound is +2.

Physical Properties

Barium carbonate presents as a white crystalline solid with distinct physical characteristics that influence its applications. The compound's key physical properties are summarized in the following table:

Property	Value
Appearance	White crystalline solid
Melting point	1555°C (decomposes by loss of CO₂)
Density	4286 kg/m³
Water solubility	Poorly soluble
Formula weight	197.336 g/mol

These properties, particularly its high decomposition temperature and poor water solubility, make barium carbonate particularly suitable for applications requiring thermal stability and controlled reactivity.

Element Composition

The elemental composition of barium carbonate reflects its chemical formula and molecular structure. The percentage composition by element is as follows:

Element	Percentage (%)
Carbon (C)	6.09
Barium (Ba)	69.59
Oxygen (O)	24.32

This high barium content (nearly 70%) makes the compound an important source of barium for various industrial processes and explains its significance as a precursor in the production of other barium compounds.

Occurrence and Natural Forms

Barium carbonate occurs naturally as the mineral witherite, named after English mineralogist William Withering. Although witherite is found in several locations globally, it is relatively rare compared to other carbonate minerals. The natural form of barium carbonate serves as one source of the compound, though commercial applications predominantly rely on synthetically produced barium carbonate due to the limited availability and variable purity of natural deposits.

Methods of Production

Laboratory Synthesis

In laboratory settings, barium carbonate can be synthesized by adding ammonium bicarbonate to barium chloride in cold water. The reaction proceeds as follows:

BaCl₂(aq) + (NH₄)₂CO₃(aq) → BaCO₃(s) + 2NH₄Cl(aq)

As barium carbonate is essentially insoluble in water, it readily precipitates from solution, allowing for straightforward isolation of the product.

Patent Methods

A notable patented method for producing barium carbonate involves a novel thermal process. This method, outlined in a patent filed in 1993, describes a two-stage process:

• In the first stage, barium sulfate is added to coal tar pitch maintained at temperatures between 350-450°C.

• In the second stage, the reactants are heated to temperatures between 700-950°C.

• Finally, the product from the second stage is reacted with an alkali metal carbonate to yield barium carbonate.

This approach represents an innovative method for converting the more abundant barium sulfate into the industrially valuable barium carbonate.

Chemical Reactions

Reactions with Acids

Barium carbonate readily reacts with acids to form corresponding barium salts while releasing carbon dioxide and water. A representative example is its reaction with hydrochloric acid:

BaCO₃ + 2HCl → BaCl₂ + CO₂ + H₂O

This reactivity with acids forms the basis for several applications and is also relevant to understanding the compound's behavior in acidic environments, including biological systems.

Thermal Decomposition

When subjected to high temperatures, barium carbonate undergoes thermal decomposition, yielding barium oxide and carbon dioxide:

BaCO₃ → BaO + CO₂

This decomposition begins at temperatures approaching its melting point (1555°C) and represents an important consideration in high-temperature applications of the compound, particularly in ceramics and glass manufacturing.

Other Notable Reactions

Barium carbonate participates in various other reactions that underpin its industrial applications. Its ability to precipitate sulfates from solution is particularly valuable in certain industrial processes:

BaCO₃ + SO₄²⁻ → BaSO₄ + CO₃²⁻

This reaction is exploited in the chlor-alkali industry to remove sulfate impurities from process streams.

Health and Environmental Considerations

Toxicity Profile

Barium compounds, including barium carbonate, present varying degrees of toxicity, primarily dependent on their solubility. While barium carbonate itself has low water solubility, it becomes more bioavailable in acidic environments, such as the stomach, where it can react to form more soluble barium salts.

Studies have documented several health effects associated with barium exposure:

• Kidney effects: Research has shown that exposure to barium at levels of 115-200 mg/kg/day can cause increases in kidney weight and histopathological changes in the kidneys, including dilatation of the proximal convoluted tubules.

• Systemic effects: At higher doses (450-495 mg/kg/day), more severe effects have been observed in animal studies, including weight loss, spleen and thymus atrophy, and increased mortality.

These findings underscore the importance of proper handling and application of barium carbonate, particularly in contexts where human exposure is possible.

Environmental Impact

The environmental behavior of barium carbonate is influenced by its chemical properties. Its low water solubility limits its mobility in the environment, but it can undergo transformations under certain conditions:

• In acidic environments, it may react to form more soluble barium compounds.

• When released into water bodies, it generally settles into sediments due to its density and low solubility.

Environmental regulations typically address potential releases of barium compounds, including barium carbonate, to prevent adverse ecological impacts.